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Compound of Interest

Compound Name: Sodium oxane-3-sulfinate

Cat. No.: B13149159 Get Quote

CAS: 1849387-33-2 | Class: Baran Diversinate / Alkyl Sulfinate Salt Audience: Medicinal

Chemists, Process Scientists, and Compound Management Leads.

Executive Summary & Chemical Identity
Sodium oxane-3-sulfinate is a specialized alkyl sulfinate reagent used primarily as a radical

precursor for the innate C–H functionalization of heterocycles (the "Baran Diversinates"

methodology). Unlike traditional cross-coupling reagents (e.g., boronic acids), alkyl sulfinates

possess a unique S(IV) oxidation state that renders them chemically distinct but

thermodynamically metastable.

This guide moves beyond generic "store cool and dry" advice, providing a mechanistic

understanding of why degradation occurs and how to prevent it through a self-validating

storage protocol.
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Property Specification

Chemical Structure Tetrahydro-2H-pyran-3-sulfinic acid, sodium salt

Molecular Formula C₅H₉NaO₃S

Molecular Weight 172.18 g/mol

Physical Form White to off-white crystalline powder

Hygroscopicity
High.[1] Absorbs atmospheric moisture,

accelerating oxidation.

Oxidation State
Sulfur (IV). Prone to oxidation to Sulfur (VI)

(Sulfonate).

Mechanisms of Instability
To preserve the reagent, one must understand its "death pathways." Sodium oxane-3-
sulfinate degrades primarily through oxidative desulfinylation and disproportionation.

The Oxidation Cascade (The Primary Threat)
In the presence of atmospheric oxygen and moisture, the sulfinate anion (

) oxidizes to the thermodynamically stable sulfonate (

). This reaction is often autocatalytic in the presence of trace transition metals or light.

Mechanism: The S(IV) lone pair attacks molecular oxygen (or reactive oxygen species),

forming a peroxysulfinate intermediate which rapidly collapses to the sulfonate.

Consequence: Sulfonates are radical-inert under standard diversinate reaction conditions

(TBHP/oxidant mediated). A degraded batch will not "fail safely"—it will simply fail to react,

wasting valuable advanced intermediates.

Disproportionation (The "Acid" Threat)
Under acidic conditions or in protic solution, sulfinic acids can disproportionate into a

thiosulfonate and a sulfonic acid.
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Note: This is less common for the sodium salt in solid form but critical if the salt is stored in a
humid, acidic environment.

Visualization of Degradation Pathways
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Caption: Primary degradation pathways. The conversion to sulfonate is irreversible and renders

the reagent useless for radical chemistry.

Storage Protocol: The "Gold Standard"
Treat sodium oxane-3-sulfinate as a living reagent. Its titer determines the success of your C-

H functionalization.

Storage Decision Matrix
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Condition Protocol Rationale

Temperature 2°C to 8°C (Refrigerated)

Slows kinetics of auto-

oxidation. -20°C is acceptable

but ensure desiccation to

prevent condensation upon

warming.

Atmosphere Inert Gas (Argon/Nitrogen)

Essential. Oxygen is the

primary reactant in

degradation.

Container Amber Glass + Parafilm

Amber glass blocks UV (which

can generate singlet oxygen).

Parafilm/Teflon tape seals

against moisture ingress.

Desiccant Required

Store the vial inside a

secondary jar containing

Drierite or silica gel.

Step-by-Step Storage Workflow
Upon Receipt: Do not simply place the bottle on the shelf. Immediately inspect the seal.

Sub-aliquoting (Recommended): If the bottle contains >1g and will be used over months,

aliquot into single-use vials inside a glovebox or under a generic nitrogen cone. This

prevents repeated exposure of the bulk stock to moist air.

Resealing: After use, purge the headspace with Argon (heavier than air) before capping.

Wrap the cap junction tightly with Parafilm.

Quality Control & Self-Validation
How do you know if your reagent is dead? Relying on "it looks white" is insufficient, as the

sulfonate salt is also a white powder.

The Methyl Iodide "Litmus Test" (Chemical Validation)
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If you suspect batch degradation, perform this rapid chemical test:

Dissolve 10 mg of reagent in 0.5 mL DMSO-d6.

Add 1.5 equivalents of Methyl Iodide (MeI).

Wait 30 minutes at RT.

Result:

Active Sulfinate: Reacts to form the Sulfone (Methyl oxanyl sulfone).

Dead Sulfonate: Does not react with MeI (remains as sulfonate).

NMR Validation (The Definitive Method)
Proton NMR is the most reliable method to distinguish the active sulfinate from the inert

sulfonate.

Diagnostic Signal: The

-proton (the methine proton on the pyran ring attached to the sulfur).

Shift Logic: The Sulfonate group (

) is more electron-withdrawing than the Sulfinate group (

). Consequently, the

-proton in the sulfonate will appear downfield (higher ppm) relative to the sulfinate.

Comparative NMR Table (DMSO-d6) | Species |

-Proton Chemical Shift (

ppm) | Multiplicity | Status | | :--- | :--- | :--- | :--- | | Sulfinate (Active) | ~2.2 – 2.5 ppm (Expected)
| Multiplet (tt/m) | PASS | | Sulfonate (Inert) | ~2.8 – 3.2 ppm (Expected) | Multiplet | FAIL |

Note: Exact shifts depend on concentration/pH, but the relative difference (~0.5 ppm downfield

shift for degradation) is constant.
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QC Workflow Diagram
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Caption: Validation logic. The H-NMR shift of the alpha-proton is the critical discriminator

between active reagent and oxidized waste.

Handling in Reaction (Best Practices)
Even perfectly stored reagent can be destroyed in the first 5 minutes of a reaction setup.

Degassing is Non-Negotiable: The mechanism of Baran diversinates involves radical

intermediates. Oxygen acts as a radical trap and oxidizes the starting material. Sparge

reaction solvents (DMSO/Water mixtures) with Nitrogen/Argon for 10-15 minutes before

adding the sulfinate.
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Order of Addition:

Correct: Substrate + Solvent + Sulfinate

Degas

Add Oxidant (TBHP) slowly.

Incorrect: Solvent + Oxidant + Sulfinate (Wait)

Add Substrate. (This pre-mixes the reductant and oxidant, killing the reagent before it sees
the substrate).

Solubility: Sodium oxane-3-sulfinate is highly soluble in water and DMSO. If using biphasic

systems (e.g., DCM/Water), vigorous stirring is required to ensure phase transfer of the

radical species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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